molecular formula C15H23N3O2 B571717 Benzyl 4-(3-aminopropyl)piperazine-1-carboxylate CAS No. 117009-98-0

Benzyl 4-(3-aminopropyl)piperazine-1-carboxylate

Cat. No.: B571717
CAS No.: 117009-98-0
M. Wt: 277.368
InChI Key: BNRXWVARIROIGZ-UHFFFAOYSA-N
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Description

“Benzyl 4-(3-aminopropyl)piperazine-1-carboxylate” is a chemical compound with the molecular formula C15H23N3O2 . It is used as an intermediate in organic synthesis .


Synthesis Analysis

The synthesis of similar compounds involves the reductive amination of 7-methoxy-3-phenyl-4-(3-piperizin-1-yl-propaxy)chromen-2-one with different substituted aromatic aldehydes using sodium cyanoborohydride in methanol . Another method involves the reaction of 4.14g (12.9mmol) of piperazine-1-carboxylate-4-carboxylic acid benzyl ester in 30ml of dichloromethane, cooled to 0°C, and then 10ml of trifluoroacetic acid is added. The mixture is stirred at room temperature until the starting material disappears .


Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C15H23N3O2/c16-7-4-8-17-9-11-18(12-10-17)15(19)20-13-14-5-2-1-3-6-14/h1-3,5-6H,4,7-13,16H2 .


Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 277.36202 . The compound is solid in physical form .

Safety and Hazards

The compound is associated with hazard codes H302, H312, and H332, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

Future Directions

While specific future directions for “Benzyl 4-(3-aminopropyl)piperazine-1-carboxylate” are not mentioned in the available resources, the compound’s role as an intermediate in organic synthesis suggests potential for further exploration in the development of new organic compounds .

Properties

IUPAC Name

benzyl 4-(3-aminopropyl)piperazine-1-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H23N3O2/c16-7-4-8-17-9-11-18(12-10-17)15(19)20-13-14-5-2-1-3-6-14/h1-3,5-6H,4,7-13,16H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BNRXWVARIROIGZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CCCN)C(=O)OCC2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H23N3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80703860
Record name Benzyl 4-(3-aminopropyl)piperazine-1-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80703860
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

277.36 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

117009-98-0
Record name Phenylmethyl 4-(3-aminopropyl)-1-piperazinecarboxylate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=117009-98-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Benzyl 4-(3-aminopropyl)piperazine-1-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80703860
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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